Cas no 2172440-28-5 (5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylpentanoic acid)

• Product Name: 5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylpentanoic acid
• CAS No: 2172440-28-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5899200
• PubChem ID: 165745824
• Update Time: 2025-10-12

5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylpentanoic acid
• 2172440-28-5
• 5-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-2-methylpentanoic acid
• EN300-1485575

• Inchi： 1S/C28H34N2O5/c1-19(26(32)33)9-8-16-29-25(31)17-28(14-6-7-15-28)30-27(34)35-18-24-22-12-4-2-10-20(22)21-11-3-5-13-23(21)24/h2-5,10-13,19,24H,6-9,14-18H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： JYQRUUBMABMRQJ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NCCCC(C(=O)O)C)=O)CCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylpentanoic acid

Research Brief on 5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylpentanoic acid (CAS: 2172440-28-5)

The compound 5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylpentanoic acid (CAS: 2172440-28-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, structural characteristics, and biological relevance.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of complex peptides, particularly those involving cyclopentyl-based scaffolds. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), a widely used method for constructing peptides with high precision and yield. Researchers have successfully employed this compound to develop novel peptide-based therapeutics targeting various diseases, including cancer and infectious diseases.

Structural analysis of 5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylpentanoic acid reveals its unique conformational properties, which contribute to its stability and reactivity. The cyclopentyl ring introduces rigidity into the molecular framework, while the methylpentanoic acid moiety provides flexibility, making it an ideal candidate for designing peptide mimetics. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been instrumental in characterizing this compound and confirming its purity.

In vitro and in vivo studies have demonstrated the compound's potential as a building block for bioactive peptides. For instance, derivatives of this compound have shown promising activity in modulating protein-protein interactions, a critical mechanism in many pathological processes. Additionally, its compatibility with automated peptide synthesizers has streamlined the production of peptide libraries, enabling high-throughput screening for drug discovery.

Despite these advancements, challenges remain in optimizing the synthesis protocol to improve yield and reduce by-products. Recent efforts have focused on developing greener synthetic routes, such as using environmentally friendly solvents and catalysts, to align with sustainable chemistry principles. Furthermore, researchers are exploring the compound's applicability in other areas, such as material science and nanotechnology, where its unique properties could be leveraged for innovative applications.

In conclusion, 5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylpentanoic acid (CAS: 2172440-28-5) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Ongoing research continues to uncover its potential, paving the way for new therapeutic and technological breakthroughs. Future studies should focus on expanding its applications and addressing current limitations to fully realize its potential in the field.